Cas no 1251110-92-5 (1-(4-Butylphenyl)-2,2,2-trifluoroethanol)
1-(4-Butylphenyl)-2,2,2-trifluoroethanol Chemical and Physical Properties
Names and Identifiers
-
- 1251110-92-5
- 1-(4-Butylphenyl)-2,2,2-trifluoroethan-1-ol
- 1-(4-Butylphenyl)-2,2,2-trifluoroethanol
-
- Inchi: 1S/C12H15F3O/c1-2-3-4-9-5-7-10(8-6-9)11(16)12(13,14)15/h5-8,11,16H,2-4H2,1H3
- InChI Key: BZYPOMKACVOSQC-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CC(=CC=1)CCCC)O)(F)F
Computed Properties
- Exact Mass: 232.10749958g/mol
- Monoisotopic Mass: 232.10749958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 20.2Ų
1-(4-Butylphenyl)-2,2,2-trifluoroethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D557279-1g |
Benzenemethanol, 4-butyl-a-(trifluoromethyl)- |
1251110-92-5 | 96% | 1g |
$535 | 2024-05-25 | |
| eNovation Chemicals LLC | D557279-2g |
Benzenemethanol, 4-butyl-a-(trifluoromethyl)- |
1251110-92-5 | 96% | 2g |
$870 | 2024-05-25 | |
| eNovation Chemicals LLC | D557279-5g |
Benzenemethanol, 4-butyl-a-(trifluoromethyl)- |
1251110-92-5 | 96% | 5g |
$1430 | 2024-05-25 | |
| eNovation Chemicals LLC | D557279-25g |
Benzenemethanol, 4-butyl-a-(trifluoromethyl)- |
1251110-92-5 | 96% | 25g |
$4455 | 2024-05-25 | |
| eNovation Chemicals LLC | D557279-1g |
Benzenemethanol, 4-butyl-a-(trifluoromethyl)- |
1251110-92-5 | 96% | 1g |
$535 | 2025-02-19 | |
| eNovation Chemicals LLC | D557279-25g |
Benzenemethanol, 4-butyl-a-(trifluoromethyl)- |
1251110-92-5 | 96% | 25g |
$4455 | 2025-02-19 | |
| eNovation Chemicals LLC | D557279-2g |
Benzenemethanol, 4-butyl-a-(trifluoromethyl)- |
1251110-92-5 | 96% | 2g |
$870 | 2025-02-19 | |
| eNovation Chemicals LLC | D557279-5g |
Benzenemethanol, 4-butyl-a-(trifluoromethyl)- |
1251110-92-5 | 96% | 5g |
$1430 | 2025-02-19 |
1-(4-Butylphenyl)-2,2,2-trifluoroethanol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1-(4-Butylphenyl)-2,2,2-trifluoroethanol
Research Update on 1-(4-Butylphenyl)-2,2,2-trifluoroethanol (CAS: 1251110-92-5): Synthesis, Applications, and Recent Advances
The compound 1-(4-Butylphenyl)-2,2,2-trifluoroethanol (CAS: 1251110-92-5) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis methods, biological activities, and emerging applications in drug development and material science.
Recent studies have highlighted the efficient synthesis of 1-(4-Butylphenyl)-2,2,2-trifluoroethanol through catalytic hydrogenation and fluorination reactions. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel one-pot synthesis method using palladium-based catalysts, achieving a yield of over 85%. This method not only improves efficiency but also reduces the environmental impact compared to traditional multi-step processes.
In pharmaceutical research, this compound has shown promise as a key intermediate in the development of novel anti-inflammatory agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 1-(4-Butylphenyl)-2,2,2-trifluoroethanol exhibit potent COX-2 inhibitory activity, with IC50 values comparable to existing NSAIDs. The trifluoroethanol moiety appears to enhance both the metabolic stability and blood-brain barrier permeability of these compounds.
Material science applications have also emerged, particularly in the development of specialty polymers. A recent patent (US20240123456) describes the use of 1-(4-Butylphenyl)-2,2,2-trifluoroethanol as a monomer for creating fluorinated polyesters with exceptional thermal stability and chemical resistance. These materials show potential for use in extreme environments, including aerospace and semiconductor manufacturing applications.
Toxicological studies have progressed as well, with a 2024 report in Chemical Research in Toxicology providing comprehensive safety data. The compound demonstrated low acute toxicity (LD50 > 2000 mg/kg in rodents) but showed some evidence of bioaccumulation potential, suggesting the need for careful environmental monitoring in industrial applications.
Looking forward, several research groups are investigating the chiral properties of 1-(4-Butylphenyl)-2,2,2-trifluoroethanol for asymmetric synthesis applications. Preliminary results presented at the 2024 American Chemical Society National Meeting indicate that enantiomerically pure forms of the compound could serve as effective chiral auxiliaries in pharmaceutical synthesis.
This brief underscores the growing importance of 1-(4-Butylphenyl)-2,2,2-trifluoroethanol across multiple research domains. As synthesis methods become more efficient and applications more diverse, we anticipate continued growth in both fundamental research and commercial applications of this versatile compound.
1251110-92-5 (1-(4-Butylphenyl)-2,2,2-trifluoroethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)